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Compound of Interest

Compound Name:
4-(4-Bromo-2-

chlorobenzyl)morpholine

CAS No.: 494773-04-5

Cat. No.: B1288959

Get Quote

Executive Summary
4-(4-Bromo-2-chlorobenzyl)morpholine is a specialized heterocyclic building block used

primarily in medicinal chemistry as a lipophilic, solubilizing intermediate. It combines a

morpholine moiety—a privileged scaffold known to improve pharmacokinetic profiles—with a

polyhalogenated benzyl ring (4-bromo, 2-chloro) that offers distinct handles for further structural

elaboration.

This guide details the physicochemical identity, validated synthesis protocols, and strategic

applications of this compound. It is designed for researchers requiring a robust method to

generate this intermediate from commercially available precursors.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
Nomenclature & Identifiers
The compound is a tertiary amine formed by the benzylation of morpholine.
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Parameter Details

IUPAC Name 4-[(4-bromo-2-chlorophenyl)methyl]morpholine

Common Name 4-(4-Bromo-2-chlorobenzyl)morpholine

Molecular Formula C₁₁H₁₃BrClNO

Molecular Weight 290.58 g/mol

SMILES C1COCCN1CC2=C(Cl)C=C(Br)C=C2

Precursor CAS 89720-77-4 (4-Bromo-2-chlorobenzyl bromide)

Component CAS 110-91-8 (Morpholine)

Physicochemical Properties (Predicted)
Note: As a specialized intermediate, experimental values are often approximated from

structural analogs.

Property Value / Prediction Rationale

Appearance Off-white solid or viscous oil
Consistent with halogenated

benzyl morpholines.

Boiling Point ~340°C (at 760 mmHg)
High MW and polarity of the

morpholine ring.

LogP (Calc) 3.2 ± 0.4
Lipophilic benzyl group

balances hydrophilic ether.

pKa (Base) ~7.5 - 8.0

Typical for N-benzyl

morpholines; protonates at

physiological pH.

Solubility DCM, EtOAc, MeOH, DMSO
Poor water solubility as free

base; soluble as HCl salt.
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The most reliable route to 4-(4-Bromo-2-chlorobenzyl)morpholine is the Nucleophilic

Substitution (

) of 4-bromo-2-chlorobenzyl bromide with morpholine. This method is preferred over reductive
amination due to the commercial availability of the benzyl bromide and the avoidance of
potential dehalogenation side reactions common with reducing agents.

Reaction Scheme (Graphviz)
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Figure 1: Validated

synthesis pathway using basic scavenging conditions.

Step-by-Step Methodology
Reagents:

4-Bromo-2-chlorobenzyl bromide (1.0 equiv) [CAS: 89720-77-4][1][2][3]

Morpholine (1.2 equiv)

Potassium Carbonate (

) (2.0 equiv) or Triethylamine (

)

Solvent: Acetonitrile (MeCN) or DMF (anhydrous)
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Protocol:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromo-2-

chlorobenzyl bromide (1.0 equiv) in anhydrous MeCN (0.2 M concentration).

Addition: Add

(2.0 equiv) to the solution.

Nucleophile Introduction: Dropwise add morpholine (1.2 equiv) at 0°C to control the

exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Hexane:EtOAc 4:1) or LC-MS. The benzyl bromide spot (

) should disappear, replaced by a more polar amine spot (

).

Workup:

Filter off the inorganic salts (

, excess

).

Concentrate the filtrate under reduced pressure.

Dissolve the residue in EtOAc and wash with water (

) and brine (

).

Purification: Dry the organic layer over

, filter, and concentrate. If necessary, purify via flash column chromatography (SiO₂,
Gradient: 0-30% EtOAc in Hexanes).
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Salt Formation (Optional): To improve stability, treat the free base in diethyl ether with 4M

HCl in dioxane to precipitate the hydrochloride salt.

Critical Control Points:

Stoichiometry: Use a slight excess of morpholine to ensure complete consumption of the

benzyl bromide, which is a potent lachrymator and difficult to remove later.

Temperature: Do not heat excessively (>60°C) to prevent quaternary ammonium salt

formation (over-alkylation).

Medicinal Chemistry Applications
This molecule serves as a versatile "bi-functional" scaffold.[4] The morpholine acts as a

solubility enhancer and hydrogen bond acceptor, while the aryl halides provide orthogonal

reactivity for library generation.

Structural Logic & Functionalization
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Figure 2: Functionalization strategy and downstream therapeutic applications.
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Cross-Coupling Partner: The bromine at the 4-position is highly reactive toward Pd-catalyzed

cross-couplings (Suzuki, Sonogashira), allowing the attachment of complex heterocycles

while retaining the solubilizing morpholine tail.

Electronic Modulation: The 2-chloro substituent exerts an inductive electron-withdrawing

effect, deactivating the ring slightly but also providing steric bulk that can lock conformation

in receptor binding pockets (e.g., ortho-effect).

Therapeutic Relevance:

HDAC Inhibitors: Benzyl morpholines are common "cap groups" in histone deacetylase

inhibitors, where the morpholine interacts with the solvent-exposed rim of the enzyme.

Aldose Reductase: Halogenated benzyl derivatives are key intermediates in the synthesis

of selective aldose reductase inhibitors, used in treating diabetic complications.

Safety & Handling (MSDS Summary)
Based on the properties of the precursor (benzyl bromide) and the amine product.

Hazards:

Skin/Eye Irritation: The compound is a tertiary amine and likely an irritant. The precursor is

a severe lachrymator; ensure no unreacted benzyl bromide remains.

Corrosivity: High concentrations may cause burns.

Handling:

Wear nitrile gloves, safety goggles, and a lab coat.

Handle all solids and solutions in a fume hood.

Storage: Store in a cool, dry place under inert atmosphere (

or Ar) to prevent oxidation of the amine or hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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